Phenethylamines
Phenethylamines are a class of organic compounds that share the phenethylamine structure, consisting of a benzene ring attached to an ethylamino group. These compounds are widely found in nature and have been extensively studied for their diverse physiological and pharmacological effects. They play significant roles in the human body as neurotransmitters, such as phenylethylamine (PEA), which is involved in mood regulation, stress response, and cognitive functions.
Phenethylamines can be synthesized from tyrosine through a series of enzymatic reactions, making them important intermediates in amino acid metabolism. In addition to their natural occurrence in plants like cacao and ergot, they are also used as key components in the development of certain psychoactive drugs, including amphetamines and ecstasy (MDMA). Due to their potential therapeutic applications, phenethylamines continue to be areas of active research in both medicinal chemistry and neuroscience.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
2-(4-Fluoro-phenyl)-ethyl-methyl-amine | 405-68-5 | C13H9N3O5S |
![]() |
1-2-(3-Fluorophenyl)ethylpiperazine 2HCl | 188400-93-3 | C12H17FN2 |
![]() |
3-aminotyramine | 81666-88-8 | C8H12N2O |
![]() |
4-(2-phenylethyl)piperazin-1-amine | 34924-96-4 | C12H19N3 |
![]() |
Benzeneethanamine, N-[[2-(2-propen-1-yloxy)phenyl]methyl]- | 861227-27-2 | C18H21NO |
![]() |
2-(2,5-difluorophenyl)ethan-1-amine | 199296-54-3 | C8H9NF2 |
![]() |
2-(2-methoxy-6-methylphenyl)ethan-1-amine | 1352887-59-2 | C10H15NO |
![]() |
2-(4-methanesulfonylphenyl)ethyl(methyl)amine | 55664-71-6 | C10H15NO2S |
![]() |
2-(2,4-dichloro-5-fluorophenyl)ethan-1-amine | 771581-89-6 | C8H8Cl2FN |
![]() |
2-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine | 801172-64-5 | C9H11Cl2NO |
Related Literature
-
Shiliang He,Mingli Yang,Xiurong Guo,Guang Xin,Chaoyang Zhang,Ling Ye,Liangyin Chu,Zhihua Xing,Wen Huang,Qianming Chen,Yang He Chem. Commun., 2013,49, 3742-3744
-
2. Pd-catalyzed cascade allylic alkylation and dearomatization reactions of indoles with vinyloxirane†Run-Duo Gao,Qing-Long Xu,Li-Xin Dai,Shu-Li You Org. Biomol. Chem., 2016,14, 8044-8046
-
Su Wu,Yong-Sheng Li,Xin-Long Wang Anal. Methods, 2021,13, 1147-1153
-
Ulrich Glebe RSC Adv., 2019,9, 4700-4721
-
Walaa A. Negm,Ahmed Zayed RSC Adv., 2023,13, 4436-4475
-
Shao Su,Qian Sun,Jianfeng Ma,Dan Zhu,Fei Wang,Jie Chao,Chunhai Fan,Qian Li,Lianhui Wang Chem. Commun., 2020,56, 9012-9015
-
Alan Roy Katritzky,Tamari Narindoshvili Org. Biomol. Chem., 2009,7, 627-634
-
9. Back cover
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5